AbstractThe article addresses the US National Strategy for Gender Equality and Equity, published in 2021, its structure and place in shaping the political agenda of Joe Biden’s administration.

AbstractThe sharp change in the geopolitical situation after the start of Russia’s special military operation in Ukraine is already affecting the global energy markets. The gradual phasing out of Russian energy carriers announced by European countries puts on the agenda not only new energy routes but also new alternative energy sources. Most likely, it should be expected that the Glasgow Climate Pact will not be implemented, and the phase-out of coal as the most environmentally destructive fossil fuel will be delayed for many years. The impossibility of quickly abandoning fossil fuels, primarily coal and oil, has already become one of the reasons for the search for new energy sources with a neutral or low carbon footprint. Energy based on renewable sources such as the wind and the sun, although it has developed rapidly in the last 30 years, has not yet become a serious alternative to traditional energy based on oil, coal, and gas. This largely explains the increased interest in hydrogen as an energy source. However, there are still significant barriers to the development of hydrogen energy, primarily technological and economic. This article provides a comprehensive analysis of the main barriers to the use of hydrogen as a competitive source of major fossil fuels.

AbstractThe author offers a general comparative overview of the relations of three key countries—Russia, China, and the United States. A new geopolitical picture of the world is presented with three centers of power. The triangle evolves, changing the potential of each of its sides. The three-party relationships are not equipollent. China is building up its economic, nuclear, and political potential, turning into a peer competitor of the United States on the world stage. Russia competes with the United States only in the military-strategic sphere. That is why US foreign policy today is aimed at “double containment” of both Russia and China. At the same time, Washington seeks to rely on its allies both in Europe, strengthening NATO, and in the Indo−Pacific region, pursuing a “latticework” strategy. This promises a long-term confrontation between the US angle and the Chinese and Russian angles of the triangle.

AbstractAn attempt is made to analyze the origins of the attitude of Central European countries to the current military conflict in Ukraine, as well as their historical fears and concerns that broke out against the background of Moscow’s proposals to return the European security system to the contours of 1997, which preceded the armed invasion on February 24, 2022. It was historical memory that largely formed the knowingly predictable position of these countries in the conflict and their unconditional support of the Ukrainian side. According to the author, the conflict overall contributed to the pro-Atlantic consolidation of the Central European region, deepened the gap in relations with Russia, and produced new nuances in relations within the Visegrád region. Nevertheless, the understanding of the importance of regional solidarity, strengthened over 30 years of democratic development, keeps the Visegrád Group countries together, preventing them from falling victim one by one to any of the modern geopolitical poles. In defining the events, particularly the essence of the military conflict in Ukraine, the author adheres to the terminology used in the political space of the region under analysis, which allows her to remain objective in describing what is happening.

AbstractThe blood–brain barrier (BBB) is a kind of filter, highly selective in relation to various types of substances. The BBB supports the immune status of the brain and is an important regulator of neuroimmune interactions. Some of the molecular and cellular features of the BBB, as well as the five main pathways of neuroimmune communication mediated by the BBB, are analyzed in this article. The functions of the BBB in neuroimmune interactions in various diseases are discussed: multiple sclerosis and Alzheimer’s and Parkinson’s diseases. The latest data on BBB dysfunction in COVID-19 coronavirus infection caused by the SARS-CoV-2 virus are considered.

AbstractThe formation and current state of science policy in Canada are analyzed. Attention to this topic is explained by the fact that the country is a member of the G7 of the leading industrialized countries, although its population is only 0.5% and its GDP is about 2% of the global numbers. By international standards, Canada is not a leader in scientific and technological advance, its specificity being that, with relatively low R&D spending, it occupies leading positions in terms of indicators such as the number of scientific publications in international databases and the number of Nobel laureates (in the last 13 years alone, seven Canadian scientists have become Nobel prizewinners). Canadian affiliation makes up 3.6% of articles published in peer-reviewed journals worldwide. The evolution of the mechanisms of government support for science in Canada is traced, and current practices are summarized. The strengths and weaknesses of the Canadian model of organization of science are identified. This experience may be of interest to Russia.

AbstractThe last period of the existence of the Golden Horde and its relations with Muscovite Rus and the Polish–Lithuanian state have been considered, and the gradual degradation of the Horde statehood has been shown, including the change in the relations of the Tatar rulers with former Russian tributaries.

AbstractIt is proposed to consider the transition to postcapitalism not as the struggle of the oppressed for a more just and equal society without class antagonisms but as a process of gradual displacement of consumer individualism by expressive individualism. Within the framework of this perspective, postcapitalism is not a fundamentally new socioeconomic system built on the ruins of capitalism but a set of social relations developing with the gradual deactualization of materialistic values for a significant part of the population (material wealth, money, etc.) and the growing importance of postmaterialistic values (self-realization, the search for the true self, etc.). In this sense, many phenomena associated with modern identity politics can be attributed to postcapitalism. Nevertheless, this article criticizes the perception of identity politics as a set of strategies and ways of fighting for equality and justice, presented as an approximation to the ideals of socialism or communism (the so-called overcoming of “systemic oppression”). Today, the struggle for diverse identities testifies to the triumph of individualism, as well as a new round of the “war of all against all” and the destruction of the common lifeworld.

AbstractThe election of Democratic Party candidate Joe Biden as President of the United States did not change Washington’s negative attitude towards the activities of the World Trade Organization (WTO). The historically established consensus of the Republican and Democratic parties, expressed in the general similarity of the approach of the legislative and executive branches of the U.S. government to the WTO as a tool primarily for realizing U.S. national interests in the foreign economic sphere, hinders the achievement of generally acceptable agreements within the WTO in key areas of its activities. Like the previous administration of Donald Trump, Joe Biden’s administration has, in particular, been blocking the activities of the WTO’s Appellate Body for a number of years. Despite the Democratic President’s statements about the commitment of the United States to the principles of liberal trade, the White House, as before, proceeds from the desire to maintain the leading role of the United States in the WTO, even at the cost of curtailing certain areas of its work. The dominant desire is to transform the WTO into an international economic mechanism to strategically contain China and openly oppose Russia by politicizing the WTO and taking measures that pave the way for the complete dismantling of the rules-based multilateral trading system. The WTO is in fact in a state of permanent institutional crisis in a number of central areas of its activity. The only way to deal with the current crisis is to give economics precedence, not politics, and prevent violations of agreed multilateral trade rules by unilateral actions; otherwise the negative impact on world markets and the economies of many WTO members will continue.

AbstractGermany’s transition to a climate-neutral economy, the main parameters of which were determined by the European Green Exchange Rate (December 2019) and clarified in the updated Law on Climate Protection of Germany (June 2021) and the EU Fit-for-55 program (July 2021), leads to the abandonment of the use of primary energy sources, including their importation from Russia. The energy transformation of the German market economy presumed a gradual restructuring of the existing model of German–Russian cooperation in the energy sector, including its transfer to priority cooperation in the field of energy efficiency and renewable energy sources. Brussels and Berlin responded to the special military operation of the Russian Federation on the territory of Ukraine with large-scale economic and political sanctions, which included significant restrictions on the import of Russian coal and oil. At the same time, the German federal authorities outlined the necessity to abandon Russian pipeline gas and petroleum products, as well as the deprivation of ownership of the two main players from the Russian Federation in the German oil and gas market—Gazprom and Rosneft. Their German partners have frozen participation in Russian projects. At the end of February, the certification of the Nord Stream-2 offshore gas pipeline was stopped. Interdepartmental state interaction and scientific and technical cooperation in the energy sector have been terminated. These events indicated the readiness of the government coalition in the short term to replace the previous model of energy cooperation, which has performed well for half a century, and to move to independence from Russian fossil resources and their derivatives. The author analyzes the reasons and content of the current measures taken by Berlin, as well as their medium- and long-term consequences for German–Russian cooperation.